Cas no 1308650-23-8 ((4S)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-amine)

• Product Name: (4S)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-amine
• CAS No: 1308650-23-8
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• MDL: MFCD14705937
• CID: 5217180
• Update Time: 2023-08-25

(4S)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• (4S)-6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-amine
• 2H-1-Benzothiopyran-4-amine, 6-bromo-3,4-dihydro-, (4S)-

• MDL： MFCD14705937
• Inchi： 1S/C9H10BrNS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2/t8-/m0/s1
• InChI Key： BBIVYWYYBBNZIL-QMMMGPOBSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@H](CCS2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes